Cas no 66560-11-0 (RIDXNPOAOROPNF-SKDRFNHKSA-N)
RIDXNPOAOROPNF-SKDRFNHKSA-N Chemical and Physical Properties
Names and Identifiers
-
- RIDXNPOAOROPNF-SKDRFNHKSA-N
-
- Inchi: 1S/C12H12O4/c1-7-2-4-8(5-3-7)12(11(15)16)6-9(12)10(13)14/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16)/t9-,12+/m1/s1
- InChI Key: RIDXNPOAOROPNF-SKDRFNHKSA-N
- SMILES: [C@]1(C2=CC=C(C)C=C2)(C(O)=O)C[C@@H]1C(O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
RIDXNPOAOROPNF-SKDRFNHKSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374586-0.05g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 0.05g |
$1669.0 | 2023-03-02 | ||
| Enamine | EN300-374586-0.1g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 0.1g |
$1748.0 | 2023-03-02 | ||
| Enamine | EN300-374586-0.25g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 0.25g |
$1828.0 | 2023-03-02 | ||
| Enamine | EN300-374586-0.5g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 0.5g |
$1907.0 | 2023-03-02 | ||
| Enamine | EN300-374586-1.0g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-374586-2.5g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 2.5g |
$3893.0 | 2023-03-02 | ||
| Enamine | EN300-374586-5.0g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 5.0g |
$5760.0 | 2023-03-02 | ||
| Enamine | EN300-374586-10.0g |
rac-(1R,2S)-1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid |
66560-11-0 | 10.0g |
$8542.0 | 2023-03-02 |
RIDXNPOAOROPNF-SKDRFNHKSA-N Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on RIDXNPOAOROPNF-SKDRFNHKSA-N
In-Depth Analysis of CAS No. 66560-11-0 and Its Key Applications in Modern Industries
The compound identified by CAS No. 66560-11-0, also referenced under the systematic name RIDXNPOAOROPNF-SKDRFNHKSA-N, has garnered significant attention in both academic and industrial research due to its unique structural properties and versatile applications. This article delves into the molecular characteristics, synthesis pathways, and cutting-edge uses of this compound, aligning with trending topics like sustainable chemistry, biocompatible materials, and high-performance additives. By leveraging advanced analytical techniques such as NMR spectroscopy and mass spectrometry, researchers have decoded its stereochemistry, paving the way for innovations in pharmaceuticals, agrochemicals, and specialty chemicals.
One of the most searched queries related to CAS No. 66560-11-0 revolves around its role in green chemistry initiatives. As industries shift toward eco-friendly alternatives, this compound’s low toxicity profile and biodegradability make it a candidate for replacing traditional solvents and catalysts. Recent studies highlight its efficacy in catalytic asymmetric synthesis, a hotspot in organic chemistry, where it serves as a chiral auxiliary to enhance enantioselectivity. Furthermore, its thermal stability aligns with the growing demand for high-temperature-resistant materials in aerospace and automotive sectors.
From a commercial standpoint, RIDXNPOAOROPNF-SKDRFNHKSA-N is often associated with advanced polymer formulations. Its incorporation into copolymer matrices improves mechanical strength and UV resistance, addressing key challenges in packaging and construction materials. SEO-driven searches frequently link this compound to smart coatings and self-healing materials, reflecting its potential in next-gen technologies. For instance, its ability to form hydrogen-bonded networks enables dynamic responsiveness to environmental stimuli—a feature explored in wearable electronics and biomedical devices.
Another trending discussion involves the scalability of synthesis for CAS No. 66560-11-0. Optimized routes using continuous-flow reactors and biocatalysts have reduced production costs, making it accessible for large-scale applications. This aligns with the broader industry focus on process intensification and circular economy principles. Analytical data from peer-reviewed journals confirm its compatibility with bio-based feedstocks, further reinforcing its sustainability credentials.
In conclusion, CAS No. 66560-11-0 and its derivative RIDXNPOAOROPNF-SKDRFNHKSA-N represent a nexus of innovation across multiple disciplines. By addressing current demands for environmentally benign chemicals and high-performance additives, this compound is poised to play a pivotal role in shaping future industrial standards. Ongoing research into its structure-activity relationships promises even broader applications, ensuring its relevance in an evolving scientific landscape.
66560-11-0 (RIDXNPOAOROPNF-SKDRFNHKSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)